Cas no 1704103-58-1 (1-(5-chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 1-(5-chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine
• CAS No: 1704103-58-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5936747
• PubChem ID: 84791729
• Update Time: 2025-10-30

1-(5-chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine
• 1704103-58-1
• EN300-1979389

• Inchi： 1S/C11H14ClNO2/c1-14-9-6-7(12)5-8(10(9)15-2)11(13)3-4-11/h5-6H,3-4,13H2,1-2H3
• InChI Key： QSQXNZFFBDEMCR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CC1)N)OC)OC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(5-chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine

Research Update on 1-(5-Chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine (CAS: 1704103-58-1): A Promising Scaffold in Medicinal Chemistry

Recent studies have highlighted the potential of 1-(5-chloro-2,3-dimethoxyphenyl)cyclopropan-1-amine (CAS: 1704103-58-1) as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) and oncology therapeutics. This compound, characterized by its cyclopropylamine core and chloro-dimethoxy substitution pattern, has demonstrated unique pharmacological properties in preclinical models. Structural optimization efforts have focused on enhancing blood-brain barrier permeability while maintaining target engagement specificity.

A 2023 Journal of Medicinal Chemistry publication (DOI: 10.1021/acs.jmedchem.3c00518) revealed that derivatives of 1704103-58-1 exhibit potent inhibition of monoamine oxidase B (MAO-B) with IC₅₀ values in the low nanomolar range (2.3-8.7 nM). The lead compound showed 240-fold selectivity over MAO-A, suggesting potential applications in Parkinson's disease therapy. Molecular dynamics simulations identified key interactions with FAD cofactor and Tyr398 residue in the MAO-B active site.

In cancer research, a patent application (WO2023187567) disclosed novel 1704103-58-1 analogs as allosteric modulators of p53-MDM2 interaction. The most active derivative (compound 17b) restored wild-type p53 function in MDM2-overexpressing tumor cells, showing 82% tumor growth inhibition in xenograft models at 10 mg/kg dosing. Structure-activity relationship (SAR) analysis indicated that the cyclopropylamine moiety is critical for maintaining the optimal dihedral angle (112-118°) for MDM2 binding.

Metabolic stability studies published in Drug Metabolism and Disposition (2024;52:345-357) demonstrated that 1704103-58-1 derivatives undergo primarily hepatic glucuronidation (t_1/2 = 4.2 h in human microsomes), with minimal CYP450-mediated oxidation. The 5-chloro substitution was found to reduce oxidative metabolism compared to unsubstituted analogs by 3.8-fold. These properties contribute to favorable pharmacokinetic profiles observed in primate studies (oral bioavailability = 67±9%).

Emerging applications include the compound's use as a building block for positron emission tomography (PET) tracers. A recent ACS Chemical Neuroscience report (2024;15:1122-1135) described carbon-11 labeled versions for imaging synaptic vesicle glycoprotein 2A (SV2A) in epilepsy models. The [¹¹C]1704103-58-1 analog showed excellent brain uptake (SUV = 3.2 at 30 min) and specific binding (BP_ND = 2.8 in hippocampus).

Ongoing clinical translation efforts face challenges in balancing potency with hERG channel inhibition (IC₅₀ = 1.2 μM for lead candidate). Second-generation analogs incorporating 4-fluoro substitutions on the cyclopropane ring have shown improved cardiac safety profiles while maintaining target potency (MAO-B IC₅₀ = 3.1 nM, hERG IC₅₀ > 30 μM). These developments position 1704103-58-1 derivatives as promising candidates for IND-enabling studies in 2024-2025.